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Compound of Interest

Compound Name:
Lithium(1+) ion 4-chloroquinoline-

3-carboxylate

CAS No.: 2219408-85-0

Cat. No.: B2896357

Get Quote

Executive Summary
Lithium 4-chloroquinoline-3-carboxylate is a lithium salt intermediate critical in the synthesis of

fluoroquinolone antibiotics and kinase inhibitors. Its solid-state properties—specifically its

crystal habit and hydration state—directly influence its solubility, hygroscopicity, and

downstream processing in pharmaceutical formulations.

While the parent compound, 4-chloroquinoline-3-carboxylic acid, exhibits a planar hydrogen-

bonded dimer motif typical of carboxylic acids, the introduction of the Lithium cation (

) fundamentally alters the lattice energy landscape. This guide outlines the predicted
coordination geometry, the synthesis of single crystals, and the standard operating procedure
(SOP) for solving its structure.
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Compound Profile Details

Systematic Name Lithium 4-chloroquinoline-3-carboxylate

CAS Registry 2219408-85-0

Parent Acid
4-chloroquinoline-3-carboxylic acid (CID

17899629)

Molecular Formula

Predicted Morphology Monoclinic or Triclinic laths; likely hydrated.

Primary Application
Scaffolding for kinase inhibitors; antibacterial

synthesis.

Theoretical Structural Model
The Parent Scaffold vs. The Salt
To understand the lithium salt, we must first analyze the parent acid. The 4-chloroquinoline-3-

carboxylic acid crystallizes with strong intermolecular hydrogen bonds (

) forming centrosymmetric dimers. The quinoline ring is essentially planar, but the 4-chloro
substituent introduces steric bulk that twists the carboxylate group slightly out of plane (torsion
angle

).

Predicted Lithium Coordination Sphere
Upon lithiation, the proton donor is removed. The

ion is "hard" (in the HSAB theory sense) and highly oxophilic. It will not simply replace the
proton in a linear fashion but will restructure the packing into a coordination complex.

Hypothesis: The crystal structure will likely adopt a 1D Coordination Polymer motif.

Primary Interaction: The carboxylate group (

) will bridge two lithium centers in a
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or

fashion.

Secondary Interaction: The quinoline nitrogen (

) is less basic due to the electron-withdrawing chlorine at the C4 position, making direct

coordination less favorable than

. However, if the packing allows, a chelate ring involving the carboxylate oxygen and the ring
nitrogen is possible.

Solvation: Lithium salts are hygroscopic. The lattice is predicted to contain coordinated water

molecules (

), completing a tetrahedral (

) or square pyramidal (

) geometry around the lithium.

Predicted Lattice Features:

Space Group:

or

(Centrosymmetric to maximize packing efficiency).

Packing:

stacking between antiparallel quinoline rings (distance

) will stabilize the columns of lithium-carboxylate clusters.

Experimental Protocol: Synthesis & Crystallization
To obtain X-ray quality single crystals, a direct acid-base neutralization followed by controlled

vapor diffusion is required.
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Synthesis Workflow
Reagents: 4-chloroquinoline-3-carboxylic acid (1.0 eq), Lithium Hydroxide Monohydrate (

, 1.0 eq), Methanol (HPLC grade).

Dissolution: Suspend the acid in Methanol (

) at

.

Neutralization: Add

dropwise as a solution in minimal water. The suspension should clear as the salt forms.

Filtration: Filter through a

PTFE membrane to remove nucleation sites (dust).

Isolation: Rotary evaporate to obtain the bulk amorphous salt for solubility testing.

Crystallization for SXRD (Single Crystal X-Ray
Diffraction)
We utilize a Vapor Diffusion method to slow the precipitation and order the lattice.

Inner Vial: Saturated solution of the Li-salt in Methanol (

).

Outer Vial: Diethyl Ether or Acetone (

) as the antisolvent.

Conditions: Seal tightly and store at

in a vibration-free environment for 7-14 days.

Visualization of Workflow
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The following diagram illustrates the critical path from raw material to resolved structure.

4-Cl-Quinoline-3-COOH LiOH Neutralization
(MeOH/H2O)

 1:1 Stoichiometry 0.22µm Filtration Remove particulates Vapor Diffusion
(MeOH -> Et2O)

 Slow nucleation Crystal Harvest
(Paratone Oil)

 7-14 Days SC-XRD Data
Collection (100 K)

 Mounting

Click to download full resolution via product page

Figure 1: Critical path for the synthesis and crystallographic characterization of the Lithium salt.

Structural Determination Logic
Once crystals are harvested, the following parameters define the data collection strategy. This

protocol ensures high redundancy and resolution.

Data Collection Parameters[1][2]
Radiation Source:

(

). Molybdenum is preferred over Copper for chlorinated compounds to minimize absorption (

absorption coefficient

is lower for Mo).

Temperature:

(Cryostream). Essential to reduce thermal motion of the Lithium ion and resolve disorder in
solvent molecules.

Resolution: Target

or better to resolve the

bond distance precisely (

expected).
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Refinement Strategy (SHELXL)
Heavy Atom Method: Locate the Chlorine and Quinoline backbone first.

Difference Fourier Map: Locate the Lithium ion. Note: Li is light (3 electrons). It will appear as

a weak peak (

) near the carboxylate oxygens.

Restraints: If the quinoline ring shows disorder, apply FLAT restraints. If water is present,

locate Hydrogen atoms from the difference map and refine with DFIX restraints to maintain

chemically reasonable

distances (

).

Solid-State Implications
Understanding this structure allows for the optimization of drug properties.

Coordination Logic Diagram
The diagram below hypothesizes the local environment of the Lithium ion, which drives the

material's hygroscopicity.

Lithium Ion (Li+)

Carboxylate O1
(Bridging)

 Strong Electrostatic

Carboxylate O2
(Chelating)

 Bidentate?

Water (OH2)
(Solvation)

 Coord. Covalent Polymeric Chain

Chlorine (C4)
(Steric Block)

 Steric Repulsion
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Figure 2: Predicted coordination sphere. The C4-Chlorine provides steric hindrance, likely

preventing the formation of flat sheets and encouraging 1D polymeric chains or hydrated

clusters.

Stability & Solubility
Hygroscopicity: If the structure contains coordinated water (as predicted in Fig 2), the

material will be stable at ambient humidity but may dehydrate/collapse under vacuum or high

heat (

).

Solubility: The ionic character of the

bond significantly enhances solubility in polar protic solvents (Water, MeOH) compared to the
parent acid, which is limited by its strong dimer H-bonds.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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